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Compound of Interest

Compound Name: AVX 13616

Cat. No.: B10800273

For immediate release: To ensure the safety of laboratory personnel and the protection of the
environment, this document provides essential guidance on the proper disposal of the research
compound AVX 13616. Adherence to these procedures is critical for researchers, scientists,
and drug development professionals handling this and other investigational chemical agents.

As a novel compound, AVX 13616 should be treated as a potentially hazardous substance.
The primary safety directive is to prevent uncontrolled release into the environment and to
ensure that all waste is managed in accordance with institutional and regulatory standards. The
following information synthesizes guidance from the AVX 13616 Material Safety Data Sheet
(MSDS) and general best practices for hazardous chemical waste management.

Key Disposal Data for AVX 13616

A critical first step in safe disposal is understanding the compound's known properties and
handling requirements. The following table summarizes essential information for AVX 13616.
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Parameter Information Source

Product Name AVX 13616 MSDS
Long term: -20°C; Short term:

Recommended Storage 0.8°C MSDS

Avoid contact with eyes, skin,
Handling Precautions and clothing. Avoid ingestion MSDS

and inhalation.

Personal Protective Equipment  Respiratory protection, gloves,

_ MSDS

(PPE) eye protection.

Avoid dust formation. Sweep
Spill Cleanup up and shovel into a suitable, MSDS

closed container for disposal.
Environmental Precautions Do not let product enter drains. MSDS

Arrange for disposal through a
Disposal Method licensed professional waste General Guidance

disposal service.

Step-by-Step Disposal Protocol for AVX 13616

The following protocol outlines the necessary steps for the safe disposal of AVX 13616 from a
laboratory setting. This procedure is designed to comply with general laboratory safety
standards and should be adapted to meet the specific requirements of your institution's
Environmental Health and Safety (EHS) department.

1. Waste ldentification and Segregation:

o Treat all AVX 13616 waste, including pure compound, contaminated labware (e.g., pipette
tips, vials), and personal protective equipment (PPE), as hazardous chemical waste.

e Segregate AVX 13616 waste from other waste streams. Do not mix with non-hazardous
trash or other chemical wastes unless explicitly approved by your institution's EHS
department.
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. Container Management:

Use a designated, leak-proof, and sealable waste container that is compatible with chemical
solids.

The container must be in good condition, free from cracks or leaks.

Keep the container closed at all times, except when adding waste.[1]

. Labeling:

Clearly label the waste container with the words "Hazardous Waste."

The label must include the full chemical name: "AVX 13616." Chemical formulas or
abbreviations are not sufficient.[1]

Indicate the date when waste was first added to the container.

. Storage:

Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

This area should be away from general lab traffic and sources of ignition.

Ensure the storage area has secondary containment to control any potential leaks.

. Disposal Request and Collection:

Once the waste container is full, or when the project concludes, contact your institution's
EHS department to arrange for a waste pickup.

Do not attempt to transport the hazardous waste outside of the laboratory. Trained EHS
personnel or a licensed contractor will handle the collection and final disposal.

. Spill Management:

In the event of a spill, wear appropriate PPE, including respiratory protection.[2]
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e Prevent the formation of dust.[2]

o Carefully sweep or shovel the spilled material and place it in a labeled hazardous waste

container.[2]
e Prevent the spilled material from entering drains or waterways.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of AVX 13616.

Laboratory Operations

EHS / Licensed Waste Management

Click to download full resolution via product page

Disposal Workflow for AVX 13616

By following these procedures, researchers can ensure they are handling and disposing of AVX
13616 in a manner that is safe, compliant, and environmentally responsible. Always consult
your institution's specific guidelines and the most current Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.biocrick.com/download/document/BCC5407/MSDS.pdf
https://www.biocrick.com/download/document/BCC5407/MSDS.pdf
https://www.benchchem.com/product/b10800273?utm_src=pdf-body
https://www.benchchem.com/product/b10800273?utm_src=pdf-body-img
https://www.benchchem.com/product/b10800273?utm_src=pdf-body
https://www.benchchem.com/product/b10800273?utm_src=pdf-body
https://www.benchchem.com/product/b10800273?utm_src=pdf-body
https://www.benchchem.com/product/b10800273?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

References

e 1. campussafety.lehigh.edu [campussafety.lehigh.edu]
e 2. biocrick.com [biocrick.com]

 To cite this document: BenchChem. [Safeguarding Research: Proper Disposal Procedures
for AVX 13616]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800273#avx-13616-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.biocrick.com/download/document/BCC5407/MSDS.pdf
https://www.benchchem.com/product/b10800273#avx-13616-proper-disposal-procedures
https://www.benchchem.com/product/b10800273#avx-13616-proper-disposal-procedures
https://www.benchchem.com/product/b10800273#avx-13616-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10800273?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

